Cas no 1512197-33-9 (6-(Benzyloxy)-5-bromopyridin-3-amine)

• Product Name: 6-(Benzyloxy)-5-bromopyridin-3-amine
• CAS No: 1512197-33-9
• MF: C₁₂H₁₁BrN₂O
• MW: 279.132541894913
• CID: 5715183
• PubChem ID: 79535199
• Update Time: 2025-06-15

6-(Benzyloxy)-5-bromopyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• AKOS018090986
• EN300-1295467
• 6-(BENZYLOXY)-5-BROMOPYRIDIN-3-AMINE
• SCHEMBL23195489
• 1512197-33-9
• 3-Pyridinamine, 5-bromo-6-(phenylmethoxy)-
• 6-(Benzyloxy)-5-bromopyridin-3-amine

• Inchi： 1S/C12H11BrN2O/c13-11-6-10(14)7-15-12(11)16-8-9-4-2-1-3-5-9/h1-7H,8,14H2
• InChI Key： VGMAGSDJJOGLMJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=C1OCC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 278.00548g/mol
• Monoisotopic Mass: 278.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.502±0.06 g/cm3(Predicted)
• Boiling Point: 407.5±40.0 °C(Predicted)
• pka: 2.48±0.32(Predicted)

Additional information on 6-(Benzyloxy)-5-bromopyridin-3-amine

Comprehensive Overview of 6-(Benzyloxy)-5-bromopyridin-3-amine (CAS No. 1512197-33-9)

6-(Benzyloxy)-5-bromopyridin-3-amine is a specialized organic compound with the CAS registry number 1512197-33-9. This compound belongs to the pyridine derivative family, characterized by a benzyloxy group at the 6-position and a bromine atom at the 5-position of the pyridine ring. Its molecular formula is C₁₂H₁₁BrN₂O, and it is widely utilized in pharmaceutical research, agrochemical development, and material science due to its unique structural properties.

The growing interest in pyridine derivatives like 6-(Benzyloxy)-5-bromopyridin-3-amine stems from their versatility in drug discovery. Researchers are particularly focused on its potential as a building block for kinase inhibitors and antiviral agents, aligning with current trends in targeting diseases such as cancer and viral infections. The compound's bromine substitution offers reactivity advantages for further functionalization, making it valuable for cross-coupling reactions in medicinal chemistry.

In the context of green chemistry and sustainable synthesis, 1512197-33-9 has garnered attention for its role in catalyzed amination reactions. Recent publications highlight its use in palladium-catalyzed Buchwald-Hartwig couplings, a hot topic in synthetic methodology. This aligns with the industry's shift toward atom-efficient processes, addressing environmental concerns while maintaining high yields.

From an analytical perspective, 6-(Benzyloxy)-5-bromopyridin-3-amine exhibits distinct NMR spectral patterns (notably ¹H-NMR singlet at δ 4.5 ppm for the benzyloxy group) and mass spectrometry fragmentation pathways. These characteristics are frequently discussed in structure elucidation forums and QC validation protocols, reflecting user searches for spectral interpretation techniques.

The compound's solid-state properties (melting point range 98-102°C) and solubility profile (soluble in DMSO, methanol) make it relevant for formulation scientists exploring drug delivery systems. Recent patents involving similar structures emphasize its potential in prodrug design, particularly for improving bioavailability—a trending search term in pharmaceutical development.

Regulatory aspects of 1512197-33-9 comply with standard laboratory chemical guidelines. While not classified as hazardous under GHS, proper personal protective equipment (PPE) including gloves and goggles is recommended during handling, addressing common safety queries from laboratory personnel.

Market analyses indicate rising demand for functionalized pyridines like this compound, driven by contract research organizations (CROs) and academic institutions. Its commercial availability through major chemical suppliers (typically 95-98% purity) facilitates accessibility for diverse research applications.

Future research directions may explore 6-(Benzyloxy)-5-bromopyridin-3-amine's utility in photoredox catalysis or metal-organic frameworks (MOFs), areas gaining traction in materials science. The compound's electron-rich aromatic system positions it as a candidate for organic electronics development, connecting to searches about conductive polymers.

For synthetic chemists, optimization of large-scale preparation methods for this compound remains an active discussion point, particularly regarding cost-effective bromination techniques and benzyl protection strategies. These practical considerations frequently appear in process chemistry forums and patent analyses.

In summary, 6-(Benzyloxy)-5-bromopyridin-3-amine (CAS 1512197-33-9) represents a multifaceted compound bridging medicinal chemistry, catalysis research, and material science. Its structural features and reactivity profile continue to inspire innovative applications across chemical disciplines.